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Compound of Interest

Compound Name: Styrene-(ring-13C6)

Cat. No.: B3334048

Essential Safety & Handling Guide: Styrene-(ring-
13C6)

This guide provides critical safety, handling, and disposal information for Styrene-(ring-13C6).
The safety protocols for this isotopically labeled compound are identical to those for standard
styrene. Researchers, scientists, and drug development professionals must adhere to these
procedures to ensure a safe laboratory environment.

Hazard Identification and GHS Classification

Styrene-(ring-13C6) is a flammable liquid and vapor that poses several health risks.[1][2][3][4]
It is harmful if inhaled, causes serious eye irritation, and causes skin irritation.[1][2][3][4]
Furthermore, it is suspected of damaging an unborn child and may cause damage to organs
through prolonged or repeated exposure.[2][3][4]

GHS Hazard Statements: H226, H315, H319, H332, H361d, H372[1][2]
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Hazard Class Category
Flammable liquids 3[1][3]
Acute toxicity, Inhalation 4[1]3]
Skin corrosion/irritation 2[1][3]
Serious eye damage/eye irritation 2[1][3]
Reproductive toxicity 2[3]

Specific target organ toxicity, repeated exposure  1[3]

Occupational Exposure Limits and Physical Properties

Adherence to established occupational exposure limits is mandatory to minimize health risks.
Styrene's properties, such as its flash point and vapor pressure, necessitate specific handling

protocols.
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Parameter Value Agencyl/Source
Occupational Exposure Limits
OSHA PEL (8-hr TWA) 100 ppm[5][6] OSHA
OSHA Ceiling Concentration 200 ppm[5][6][7] OSHA
OSHA Max Peak (5-min in 3-
600 ppm[5][6][7] OSHA
hr)
NIOSH REL (10-hr TWA) 50 ppm (215 mg/m3)[5][6][7] NIOSH
NIOSH STEL (15-min) 100 ppm (425 mg/m3)[5][6][7] NIOSH
ACGIH TLV (8-hr TWA) 20 ppm[5][6] ACGIH
ACGIH STEL (15-min) 40 ppm[5][6] ACGIH
Cal/OSHA PEL (8-hr TWA) 50 ppm[8] Cal/OSHA
Physical & Chemical
Properties
Molecular Formula CsHs (with 613C)[1] PubChem
Molecular Weight 110.11 g/mol [1] PubChem
Colorless to yellowish, oily
Appearance o N/A
liquid[6][9][10]
Sweet, aromatic at low
Odor ) N/A
concentrations[6][9][10]
Boiling Point 145 °C (293 °F)[10][11] N/A
Flash Point 31°C (87.8 °F)[11] N/A
Vapor Pressure 5 mmHg at 20 °C[7][12] N/A
o 0.03% (300 mg/L) at 20 °C[10]
Solubility in Water N/A

[12]

Operational and Disposal Plans
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense. The following equipment is
mandatory when handling Styrene-(ring-13C6).

e Eye and Face Protection: Wear tight-sealing safety goggles and a face shield.[3] Standard
safety glasses are not sufficient.

e Skin Protection:

o Gloves: Wear suitable chemical-resistant gloves tested according to EN 374.[11][13]
Materials like Viton/butyl or polyvinyl alcohol (PVA) are recommended.[14] Always check
for breakthrough times and change gloves immediately if contamination is suspected.[14]

o Body Covering: A lab coat must be worn.[14] For larger quantities or in situations with a
higher risk of splashing, chemically resistant coveralls (e.g., DuPont Tyvek®) should be
used.[5]

o Respiratory Protection: All work must be conducted in a certified chemical fume hood.[14] If
exposure may exceed occupational limits, a NIOSH-approved air-purifying respirator with an
organic vapor cartridge is required.[7][15] For concentrations above 200 ppm, supplied-air
respirators are necessary.[5]

Safe Handling and Storage Protocol

» Training: Before beginning any work, ensure all personnel are trained on the specific hazards
and emergency procedures for styrene.[14]

e Ventilation: Always handle Styrene-(ring-13C6) in a well-ventilated area, preferably within a
chemical fume hood, to keep airborne concentrations below exposure limits.[11][14]

« Ignition Sources: Styrene is flammable. Keep it away from heat, sparks, open flames, and
hot surfaces.[2][11][13][15] Use explosion-proof electrical and ventilating equipment.[3][13]
[15] Ground and bond all containers and receiving equipment to prevent static discharge.[3]
[13][15]

o Storage:
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[e]

Store in a cool, dry, well-ventilated, and locked-up place.[3][15] Recommended storage
temperature is 2-8 °C.[14]

o Keep containers tightly closed and sealed upright to prevent leakage.[2][11][14][15]

o Do not store for more than one year after purchase or opening, due to the risk of
uncontrolled polymerization which can lead to container rupture.[10][14] Date containers
upon arrival and upon opening.[14]

o If solids are observed in the container, do not move it. This may indicate polymerization.
Contact your institution's Environmental Health & Safety (EH&S) department immediately
for disposal.[14]

Emergency and Spill Response Plan

Spill Procedure

Assess: Assess the danger and evacuate the immediate area.[14] Avoid breathing vapors.
[14]

o Control: Remove all ignition sources.[3] If possible without risk, confine the spill to a small
area using absorbent, non-combustible material (e.g., sand, earth).

o Contain: Prevent the spill from entering drains or waterways.[2]

o Collect: Soak up the spill with inert absorbent material and place it in a suitable, closed
container for disposal.[3]

o Decontaminate: Clean the spill area thoroughly.
First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, begin rescue breathing. Seek immediate medical attention.[3][5][6]

o Skin Contact: Immediately remove all contaminated clothing.[3][6] Wash the affected skin
with large amounts of soap and water for at least 15 minutes.[5][6] If skin irritation persists,
seek medical attention.[15]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids.[5][6] Remove contact lenses if present and easy to do.[15] Seek
immediate medical attention.

Ingestion: Do NOT induce vomiting due to aspiration hazard.[13][15] Rinse the mouth with
water.[14] Never give anything by mouth to an unconscious person.[14][15] Call a physician
or poison control center immediately.[3][13][15]

Disposal Plan

Chemical Waste: Dilute styrene waste with a solvent like acetone before transferring it to a
designated hazardous waste container.[14] All waste containers must be properly labeled
and kept closed at all times.[14]

Empty Containers: Empty containers may still contain hazardous residue and vapors.[14]
Triple-rinse the container with a suitable solvent (e.g., acetone).[14] Collect the first rinse as
hazardous waste.[14] After thorough cleaning, deface the label and dispose of the container
according to institutional guidelines.[14]

Regulatory Compliance: All disposal must be conducted in accordance with local, state, and
federal regulations. Contact your EH&S department for specific guidance.[14]

Experimental Workflow Visualization

The following diagram outlines the logical steps for responding to a chemical spill, a critical

protocol when handling hazardous materials like Styrene-(ring-13C6).
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Chemical Spill Response Workflow

Assess Situation
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Do Not Intervene (Gloves, Goggles, Respirator)

Evacuate Area Control Spill Source
Alert Others & Call Emergency Services (If Safe to Do So)

Contain Spill
Use Absorbent Materials

Clean Up Residue
Collect Waste

Dispose of Waste
(Follow Hazardous Waste Protocol)

Decontaminate Area & Equipment

Report Incident
(Supervisor / EH&S)

End of Response

Click to download full resolution via product page

Caption: Logical workflow for responding to a chemical spill in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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